Cas no 493039-69-3 (3-Pyridinecarboxamide,N-[[(4,6-diethoxy-2-pyrimidinyl)amino]thioxomethyl]-)

• Product name: 3-Pyridinecarboxamide,N-[[(4,6-diethoxy-2-pyrimidinyl)amino]thioxomethyl]-
• CAS No: 493039-69-3
• MF: C₁₅H₁₇N₅O₃S
• MW: 347.392181158066
• CID: 1532998

3-Pyridinecarboxamide,N-[[(4,6-diethoxy-2-pyrimidinyl)amino]thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide,N-[[(4,6-diethoxy-2-pyrimidinyl)amino]thioxomethyl]-
• 3-Pyridinecarboxamide, N-[[(4,6-diethoxy-2-pyrimidinyl)amino]thioxomethyl]-

• Inchi： 1S/C15H17N5O3S/c1-3-22-11-8-12(23-4-2)18-14(17-11)20-15(24)19-13(21)10-6-5-7-16-9-10/h5-9H,3-4H2,1-2H3,(H2,17,18,19,20,21,24)
• InChI Key： QJEIWXGNPFHPHT-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C(NC(NC1=NC(OCC)=CC(OCC)=N1)=S)=O

Computed Properties

• Exact Mass: 347.10541

Experimental Properties

• Density: 1.339±0.06 g/cm3(Predicted)
• PSA: 98.26
• pka: 6.61±0.70(Predicted)